Cas no 393819-04-0 (3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)-)

393819-04-0 structure
Product name:3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)-
CAS No:393819-04-0
MF:C24H16N4O3
MW:408.408844947815
CID:1506841
3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)-
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- Inchi: 1S/C24H16N4O3/c25-15-22-21(17-5-4-8-20(13-17)31-19-6-2-1-3-7-19)14-23(27-24(22)26)16-9-11-18(12-10-16)28(29)30/h1-14H,(H2,26,27)
- InChI Key: YJVCKWKGLIGSCH-UHFFFAOYSA-N
- SMILES: C1(N)=NC(C2=CC=C([N+]([O-])=O)C=C2)=CC(C2=CC=CC(OC3=CC=CC=C3)=C2)=C1C#N
Computed Properties
- Exact Mass: 408.12238
Experimental Properties
- Density: 1.40±0.1 g/cm3(Predicted)
- Boiling Point: 649.0±55.0 °C(Predicted)
- PSA: 115.07
- pka: 1.38±0.41(Predicted)
3-Pyridinecarbonitrile, 2-amino-6-(4-nitrophenyl)-4-(3-phenoxyphenyl)- Related Literature
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Wojciech Juszczyk,Zbigniew Kaszkur RSC Adv., 2022,12, 5312-5323
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Kun Wang,Mengda Li,Zhijian Yang,Jiejun Wu,Tongjun Yu CrystEngComm, 2019,21, 4792-4797
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Youmin Cheng,Shaomin Ji,Xijun Xu RSC Adv., 2015,5, 100089-100096
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